(3Z)-3-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one

• IUPAC Name: (5Z)-3-(2-methoxyethyl)-5-(1-methyl-2-oxoindol-3-ylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H14N2O3S2/c1-16-10-6-4-3-5-9(10)11(13(16)18)12-14(19)17(7-8-20-2)15(21)22-12/h3-6H,7-8H2,1-2H3/b12-11-
• InChI Key: QZPAEVMNFZLJCA-QXMHVHEDSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=C3C(=O)N(C(=S)S3)CCOC)C1=O
• Isomeric SMILES: CN1C2=CC=CC=C2/C(=C/3\C(=O)N(C(=S)S3)CCOC)/C1=O
• Molecular Formula: C15H14N2O3S2
• Molecular Weight: 334.4 g/mol

Description

The compound “(3Z)-3-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one” is a rhodanine-derived heterocyclic molecule featuring a 1-methylindol-2-one scaffold fused to a thiazolidinone core. This structure is characterized by a Z-configuration at the exocyclic double bond, a 2-methoxyethyl substituent at position 3 of the thiazolidinone ring, and a methyl group at position 1 of the indole moiety. Rhodanine derivatives are widely studied for their antimicrobial, anticancer, and enzyme-inhibitory activities due to their ability to mimic peptide substrates and interact with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3Z)-3-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Thiazolidinone Ring: This step involves the reaction of a suitable amine with carbon disulfide and an α-halo ketone to form the thiazolidinone ring.

Indolone Formation: The indolone moiety can be synthesized through a Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone.

Coupling Reaction: The final step involves coupling the thiazolidinone and indolone intermediates under specific conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

(3Z)-3-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one: undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the carbonyl groups to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the methoxyethyl group, where nucleophiles such as amines or thiols replace the methoxy group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents under inert atmosphere.

Substitution: Amines, thiols; reactions can be conducted in polar solvents like ethanol or dimethyl sulfoxide (DMSO) at room temperature or under reflux.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols.

Substitution: Amino or thiol derivatives.

Scientific Research Applications

Antimicrobial Activity

Research indicates that thiazolidinone derivatives exhibit significant antimicrobial properties. Studies have demonstrated that compounds similar to (3Z)-3-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one possess activity against various bacterial strains. For instance, derivatives have shown efficacy against both Gram-positive and Gram-negative bacteria due to their ability to inhibit bacterial cell wall synthesis and protein synthesis pathways .

Anticancer Properties

Thiazolidinone derivatives have been extensively studied for their anticancer properties. The compound under discussion has been evaluated for its ability to induce apoptosis in cancer cells through mechanisms involving the modulation of signaling pathways such as the PI3K/Akt and MAPK pathways. In vitro studies have shown promising results in reducing cell viability in various cancer cell lines, indicating its potential as a chemotherapeutic agent .

Anti-inflammatory Effects

In addition to antimicrobial and anticancer activities, thiazolidinones have been reported to exhibit anti-inflammatory effects. The compound may inhibit the production of pro-inflammatory cytokines and enzymes, thereby reducing inflammation in various models of inflammatory diseases. This property makes it a candidate for further research in treating conditions such as arthritis and other inflammatory disorders .

Lead Compound for Drug Design

Due to its diverse biological activities, (3Z)-3-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one can serve as a lead compound for the development of new pharmaceuticals. Structure-activity relationship (SAR) studies can be conducted to optimize its efficacy and selectivity against specific targets while minimizing potential side effects.

Formulation Development

The compound's solubility and stability can be assessed for formulation into various dosage forms such as tablets or injectable solutions. This aspect is crucial for ensuring bioavailability and therapeutic effectiveness when administered in clinical settings .

Case Studies

Study	Objective	Findings	Reference
Study 1	Antimicrobial activity evaluation	Showed significant inhibition of bacterial growth against E. coli and S. aureus
Study 2	Anticancer efficacy on breast cancer cells	Induced apoptosis in MCF7 cells with IC50 values indicating potent activity
Study 3	Anti-inflammatory properties in animal models	Reduced paw edema significantly compared to control groups

Mechanism of Action

The mechanism of action of (3Z)-3-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It can influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The 2-methoxyethyl group in the target compound introduces polarizability and moderate hydrophilicity compared to bulky lipophilic groups like cyclohexyl () or isobutyl (). This may improve aqueous solubility, critical for bioavailability .

Table 2: Antimicrobial Activity of Selected Analogs

Compound (Reference)	MIC (μg/mL) Against S. aureus	MIC (μg/mL) Against E. coli	Key Structural Features
(Z)-3-(3-Hydroxyphenyl)-5-((1-methylindol-3-yl)methylene)-2-thioxo...	8.5	16.0	3-Hydroxyphenyl, methylindole
(Z)-3-(5-((5-Methoxyindol-3-yl)methylene)-4-oxo-2-thioxo...	4.2	12.4	5-Methoxyindole
Target Compound (Inferred)	Predicted: 6–10	Predicted: 15–20	2-Methoxyethyl, methylindole

Mechanistic Insights :

• The thioxo group at position 2 of the thiazolidinone is critical for binding bacterial enzymes (e.g., dihydrofolate reductase) via hydrogen bonding .
• Methoxy groups (e.g., in and the target compound) may enhance penetration through lipid membranes due to balanced lipophilicity .

Physicochemical and Crystallographic Properties

• Solubility : The 2-methoxyethyl group likely increases solubility in polar solvents compared to cyclohexyl or furylmethyl analogs .
• Crystal Packing : In rhodanine derivatives (e.g., ), intramolecular H-bonding (C–H⋯S) and π-π stacking stabilize the Z-configuration. Similar interactions are expected in the target compound .
• Molecular Weight : The target compound (MW = 385.5 g/mol) falls within the optimal range for drug-likeness (<500 g/mol), unlike bulkier analogs (e.g., : MW = 423.6 g/mol) .

Biological Activity

The compound (3Z)-3-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one is a novel synthetic derivative that has garnered attention due to its diverse biological activities. This article explores its pharmacological properties, focusing on antibacterial, antifungal, anticancer, and other relevant activities based on recent studies.

Chemical Structure and Properties

The compound features a complex structure that includes an indole ring and a thiazolidinone moiety. Its molecular formula is $C_{16}H_{18}N_2O_3S$, and its structure can be represented as follows:

$$\text{ 3Z 3 3 2 methoxyethyl 4 oxo 2 thioxo 1 3 thiazolidin 5 ylidene 1 methyl 1 3 dihydro 2H indol 2 one}$$

Antibacterial Activity

Recent studies have demonstrated that derivatives of this compound exhibit significant antibacterial properties against various Gram-positive and Gram-negative bacteria. In one study, compounds derived from the thiazolidinone framework showed activity exceeding that of standard antibiotics such as ampicillin.

Bacteria	MIC (mg/mL)	MBC (mg/mL)
E. coli	0.004–0.03	0.008–0.06
Staphylococcus aureus	0.015	0.030
Bacillus cereus	0.015	0.030
Enterobacter cloacae	0.004	0.008

The most sensitive bacteria were identified as Enterobacter cloacae, while E. coli showed the highest resistance .

Antifungal Activity

Compounds related to this structure also displayed notable antifungal activity. The minimum inhibitory concentrations (MIC) ranged from $0.004$ to $0.06$ mg/mL against various fungi.

Fungi	MIC (mg/mL)
Trichoderma viride	0.004
Aspergillus fumigatus	0.06

The compound was particularly effective against Trichoderma viride, indicating its potential as an antifungal agent .

Anticancer Activity

Preliminary investigations into the anticancer properties of this compound have shown promising results in inhibiting the proliferation of cancer cell lines. The presence of the indole moiety is thought to contribute to its cytotoxic effects.

The biological activity of (3Z)-3-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one is attributed to several mechanisms:

• Inhibition of Cell Wall Synthesis : Similar to other thiazolidinone derivatives, it may disrupt bacterial cell wall synthesis.
• Interference with Nucleic Acid Synthesis : The indole structure can interact with DNA or RNA synthesis pathways.
• Fungal Cell Membrane Disruption : The compound may alter the permeability of fungal cell membranes.

Case Studies

A notable study published in the journal Pharmaceutical Biology highlighted the efficacy of thiazolidinone derivatives in a series of in vitro tests against resistant bacterial strains, demonstrating superior activity compared to traditional antibiotics . Another investigation focused on the anticancer potential in human breast cancer cell lines, revealing that certain derivatives induced apoptosis through mitochondrial pathways .